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Compound of Interest

Compound Name: Glyphosate-13C2,15N

Cat. No.: B564288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of Glyphosate-13C2,15N, an isotopically labeled form of the widely used herbicide,

glyphosate. This stable isotope-labeled compound is a critical tool in environmental and

biomedical research, primarily utilized as an internal standard for quantitative analysis by mass

spectrometry and as a tracer in metabolic studies.

Core Physical and Chemical Properties
Glyphosate-13C2,15N is a non-volatile, crystalline solid. Due to its high polarity, it is highly

soluble in water and exhibits low solubility in most organic solvents. The incorporation of two

carbon-13 atoms and one nitrogen-15 atom results in a molecular weight increase of three

units compared to unlabeled glyphosate, providing a distinct mass shift for mass spectrometry-

based applications.

Table 1: General and Physical Properties of Glyphosate-13C2,15N
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Property Value Source(s)

Chemical Name
N-(phosphonomethyl)glycine-

1,2-13C2-15N

CAS Number 1185107-63-4

Molecular Formula ¹³C₂CH₈¹⁵NO₅P

Molecular Weight 172.05 g/mol

Appearance White solid [1]

Melting Point 230 °C (decomposes) [2]

Boiling Point Not applicable (decomposes) [1]

Solubility

Water: 13.89 mg/mL (requires

sonication and warming)

DMSO: Slightly soluble PBS

(pH 7.2): Slightly soluble

[3][4]

Table 2: Chemical and Isotopic Properties of Glyphosate-13C2,15N

Property Value Source(s)

Isotopic Purity
≥98 atom % ¹³C, ≥98 atom %

¹⁵N

Chemical Purity ≥95% (CP)

Mass Shift M+3

SMILES
O=--INVALID-LINK--[13CH2]

[15NH]CP(O)(O)=O
[2]

InChI

1S/C3H8NO5P/c5-3(6)1-4-2-
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[2]
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Mechanism of Action: Inhibition of the Shikimate
Pathway
Glyphosate's herbicidal activity stems from its potent and specific inhibition of the enzyme 5-

enolpyruvylshikimate-3-phosphate (EPSP) synthase in the shikimate pathway.[5] This

metabolic pathway is essential for the biosynthesis of aromatic amino acids (phenylalanine,

tyrosine, and tryptophan) in plants, bacteria, fungi, and algae, but is absent in animals, which

accounts for its selective toxicity.[6] The inhibition of EPSP synthase leads to a depletion of

these crucial amino acids, ultimately causing plant death.
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Caption: The Shikimate Pathway and the Site of Glyphosate Inhibition.

Environmental Fate and Degradation
In the environment, glyphosate is primarily degraded by microbial activity. Two main

degradation pathways have been identified: the AMPA pathway and the sarcosine pathway.

The use of isotopically labeled glyphosate, such as Glyphosate-13C2,15N, is instrumental in

studying these degradation processes and tracing the fate of its metabolites in soil and water.
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Glyphosate-¹³C₂,¹⁵N

AMPA Pathway
(C-N bond cleavage)

Sarcosine Pathway
(C-P bond cleavage)

Aminomethylphosphonic acid (AMPA)

CO₂ Ammonia (NH₃)

Glyoxylate Sarcosine Phosphate
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Urine Sample Collection

Spike with
Glyphosate-¹³C₂,¹⁵N (Internal Standard)

Solid-Phase Extraction (SPE)
(e.g., Oasis MAX)

Derivatization with FMOC-Cl
(Optional, but common)

LC Separation
(e.g., Reversed-phase or HILIC)

Tandem Mass Spectrometry (MS/MS)
Detection (MRM mode)

Quantification using
Isotope Dilution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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